Cas no 1803844-06-5 (3-(3-Bromo-4-(hydroxymethyl)phenyl)propanoic acid)

• Product Name: 3-(3-Bromo-4-(hydroxymethyl)phenyl)propanoic acid
• CAS No: 1803844-06-5
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 4978661
• Update Time: 2025-07-18

3-(3-Bromo-4-(hydroxymethyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-(hydroxymethyl)phenyl)propanoic acid

• Inchi： 1S/C10H11BrO3/c11-9-5-7(2-4-10(13)14)1-3-8(9)6-12/h1,3,5,12H,2,4,6H2,(H,13,14)
• InChI Key： BZIMGGIOSIRQJM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CO)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-Bromo-4-(hydroxymethyl)phenyl)propanoic acid

Research Briefing on 3-(3-Bromo-4-(hydroxymethyl)phenyl)propanoic acid (CAS: 1803844-06-5)

3-(3-Bromo-4-(hydroxymethyl)phenyl)propanoic acid (CAS: 1803844-06-5) is a brominated phenylpropanoic acid derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of bioactive molecules and has potential applications in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics. Recent studies have explored its utility in targeting specific metabolic pathways and its role in modulating protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural and functional properties of 3-(3-Bromo-4-(hydroxymethyl)phenyl)propanoic acid as a precursor for the synthesis of novel kinase inhibitors. The study highlighted the compound's ability to form stable interactions with the ATP-binding sites of certain kinases, making it a promising scaffold for the development of targeted cancer therapies. The bromine and hydroxymethyl functional groups were found to be critical for binding affinity and selectivity.

Another significant application of this compound was reported in a 2024 ACS Chemical Biology article, where it was used as a building block for the synthesis of proteolysis-targeting chimeras (PROTACs). These bifunctional molecules are designed to degrade specific disease-causing proteins by recruiting E3 ubiquitin ligases. The study demonstrated that derivatives of 3-(3-Bromo-4-(hydroxymethyl)phenyl)propanoic acid could effectively link target proteins to ubiquitin ligases, leading to their degradation and offering a potential therapeutic strategy for neurodegenerative diseases.

Recent advancements in synthetic methodologies have also improved the accessibility of this compound. A 2023 Organic Letters publication described a streamlined, high-yield synthesis route for 3-(3-Bromo-4-(hydroxymethyl)phenyl)propanoic acid, utilizing palladium-catalyzed cross-coupling reactions. This development is expected to facilitate its broader adoption in medicinal chemistry research and industrial applications.

In summary, 3-(3-Bromo-4-(hydroxymethyl)phenyl)propanoic acid (CAS: 1803844-06-5) is emerging as a valuable tool in drug discovery and chemical biology. Its unique structural features enable diverse applications, from kinase inhibition to targeted protein degradation. Ongoing research continues to explore its potential, and future studies may uncover additional therapeutic uses for this compound.